Cas no 1354953-41-5 (tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate
• CAS No: 1354953-41-5
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• MDL: MFCD20502202
• CID: 5159583
• Update Time: 2025-07-20

tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(2,5-dimethoxyphenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate

• MDL： MFCD20502202
• Inchi： 1S/C18H28N2O4/c1-18(2,3)24-17(21)20-9-8-13(15(19)11-20)14-10-12(22-4)6-7-16(14)23-5/h6-7,10,13,15H,8-9,11,19H2,1-5H3
• InChI Key： JIBZJEAOIXHVHX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC(OC)=CC=C2OC)C(N)C1

Additional information on tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate (CAS No. 1354953-41-5)

Tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate, identified by its CAS number 1354953-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an amino group at the 3-position and a tert-butyl ester group at the 1-position enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Additionally, the 2,5-dimethoxyphenyl substituent introduces hydrophobicity and electronic effects that can modulate the compound's binding affinity to biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those with modifications that enhance metabolic stability and target specificity. The structural features of tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate make it an attractive candidate for further investigation in drug discovery programs. Specifically, the combination of an amino group and a dimethoxyphenyl moiety suggests potential interactions with enzymes and receptors involved in neurological and cardiovascular diseases.

Recent studies have highlighted the importance of piperidine-based compounds in the development of novel therapeutics. For instance, derivatives of piperidine have been shown to exhibit inhibitory activity against various kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. The tert-butyl ester group in tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate also suggests potential for prodrug design, as esters can be readily hydrolyzed to release active pharmacophores in vivo.

The synthesis of tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to tailor the compound's biological profile.

The pharmacokinetic properties of tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate are another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits moderate solubility in both aqueous and lipid environments, which is favorable for formulation development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

In conclusion, tert-butyl 3-amino-4-(2,5-dimethoxyphenyl)piperidine-1-carboxylate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an ideal starting point for developing novel therapeutic agents. As research in this field continues to advance, compounds like this are expected to play a significant role in addressing unmet medical needs across various therapeutic areas.